Cas no 1849425-91-7 (rac-(1R,2S)-N-ethyl-2-phenylcyclopentan-1-amine)
rac-(1R,2S)-N-ethyl-2-phenylcyclopentan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- rac-(1R,2S)-N-ethyl-2-phenylcyclopentan-1-amine
- 1849425-91-7
- EN300-7463376
-
- Inchi: 1S/C13H19N/c1-2-14-13-10-6-9-12(13)11-7-4-3-5-8-11/h3-5,7-8,12-14H,2,6,9-10H2,1H3/t12-,13+/m0/s1
- InChI Key: VJENODZLGJCMFO-QWHCGFSZSA-N
- SMILES: N(CC)[C@@H]1CCC[C@H]1C1C=CC=CC=1
Computed Properties
- Exact Mass: 189.151749610g/mol
- Monoisotopic Mass: 189.151749610g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 161
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 12Ų
rac-(1R,2S)-N-ethyl-2-phenylcyclopentan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7463376-0.05g |
rac-(1R,2S)-N-ethyl-2-phenylcyclopentan-1-amine |
1849425-91-7 | 95% | 0.05g |
$1020.0 | 2024-05-23 | |
| Enamine | EN300-7463376-0.1g |
rac-(1R,2S)-N-ethyl-2-phenylcyclopentan-1-amine |
1849425-91-7 | 95% | 0.1g |
$1068.0 | 2024-05-23 | |
| Enamine | EN300-7463376-0.25g |
rac-(1R,2S)-N-ethyl-2-phenylcyclopentan-1-amine |
1849425-91-7 | 95% | 0.25g |
$1117.0 | 2024-05-23 | |
| Enamine | EN300-7463376-0.5g |
rac-(1R,2S)-N-ethyl-2-phenylcyclopentan-1-amine |
1849425-91-7 | 95% | 0.5g |
$1165.0 | 2024-05-23 | |
| Enamine | EN300-7463376-1.0g |
rac-(1R,2S)-N-ethyl-2-phenylcyclopentan-1-amine |
1849425-91-7 | 95% | 1.0g |
$1214.0 | 2024-05-23 | |
| Enamine | EN300-7463376-2.5g |
rac-(1R,2S)-N-ethyl-2-phenylcyclopentan-1-amine |
1849425-91-7 | 95% | 2.5g |
$2379.0 | 2024-05-23 | |
| Enamine | EN300-7463376-5.0g |
rac-(1R,2S)-N-ethyl-2-phenylcyclopentan-1-amine |
1849425-91-7 | 95% | 5.0g |
$3520.0 | 2024-05-23 | |
| Enamine | EN300-7463376-10.0g |
rac-(1R,2S)-N-ethyl-2-phenylcyclopentan-1-amine |
1849425-91-7 | 95% | 10.0g |
$5221.0 | 2024-05-23 |
rac-(1R,2S)-N-ethyl-2-phenylcyclopentan-1-amine Related Literature
-
Yu-Ting Chen Mater. Adv., 2021,2, 3099-3106
-
Kevin M. Koo,Abu Ali Ibn Sina,Laura G. Carrascosa,Muhammad J. A. Shiddiky Analyst, 2014,139, 6178-6184
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
Additional information on rac-(1R,2S)-N-ethyl-2-phenylcyclopentan-1-amine
Introduction to rac-(1R,2S)-N-ethyl-2-phenylcyclopentan-1-amine (CAS No. 1849425-91-7)
rac-(1R,2S)-N-ethyl-2-phenylcyclopentan-1-amine (CAS No. 1849425-91-7) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as rac-N-ethylphenylcyclopentanamine, is a derivative of cyclopentane with a phenyl and an ethylamine substituent. Its unique structural features and potential biological activities make it a valuable candidate for various applications, including drug discovery and development.
The chiral nature of rac-(1R,2S)-N-ethyl-2-phenylcyclopentan-1-amine is particularly noteworthy. Chirality plays a crucial role in the biological activity and pharmacological properties of many compounds. The presence of chiral centers can lead to enantiomers with distinct biological effects, making the study of enantiomeric purity and selectivity essential in drug development. Recent research has focused on the synthesis and separation of enantiomers to better understand their individual properties and potential therapeutic applications.
In terms of synthesis, several methods have been reported for the preparation of rac-(1R,2S)-N-ethyl-2-phenylcyclopentan-1-amine. One common approach involves the reaction of cyclopentanone with phenylmagnesium bromide followed by reductive amination with ethylamine. Another method utilizes asymmetric synthesis techniques to produce enantiomerically pure forms of the compound. These synthetic strategies are crucial for ensuring the quality and consistency of the final product, which is essential for both research and commercial applications.
The biological activity of rac-(1R,2S)-N-ethyl-2-phenylcyclopentan-1-amine has been explored in various studies. Preliminary research suggests that this compound may exhibit neuropharmacological properties, particularly in relation to central nervous system (CNS) disorders. Studies have shown that it can interact with specific receptors, such as serotonin and dopamine receptors, which are implicated in conditions like depression, anxiety, and neurodegenerative diseases. However, further investigation is needed to fully elucidate its mechanisms of action and potential therapeutic benefits.
Recent advancements in computational chemistry have also contributed to the understanding of rac-(1R,2S)-N-ethyl-2-phenylcyclopentan-1-amine. Molecular modeling and docking studies have provided insights into its binding interactions with target proteins, helping to predict its pharmacological profile. These computational tools are invaluable for optimizing lead compounds and guiding the design of more effective derivatives.
In addition to its potential therapeutic applications, rac-(1R,2S)-N-ethyl-2-phenylcyclopentan-1-amine has been used as a research tool in academic and industrial laboratories. Its well-defined structure and availability make it suitable for use in a variety of experiments, including receptor binding assays, enzyme inhibition studies, and cellular assays. These applications contribute to the broader understanding of molecular mechanisms underlying various biological processes.
The safety profile of rac-(1R,2S)-N-ethyl-2-phenylcyclopentan-1-amine is another important consideration. While preliminary toxicology studies have indicated that it is generally well-tolerated at low concentrations, further safety assessments are necessary to ensure its safe use in both research and clinical settings. Adherence to proper handling and storage guidelines is essential to minimize any potential risks.
In conclusion, rac-(1R,2S)-N-ethyl-2-phenylcyclopentan-1-amine (CAS No. 1849425-91-7) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features, potential biological activities, and utility as a research tool make it an important molecule for ongoing studies. Continued research into its properties and applications will likely yield valuable insights and advancements in the field.
1849425-91-7 (rac-(1R,2S)-N-ethyl-2-phenylcyclopentan-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)